Cas no 1805533-44-1 (2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1805533-44-1
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885830
• Update Time: 2025-11-01

2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-1-4-6(10)5(8(13,14)15)3(2-16-4)7(11)12/h2,7H,1H2
• InChI Key： SMKVTZUJWDWZEA-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)(F)F)C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

The compound 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine, with the CAS number 1805533-44-1, is a highly specialized organic compound belonging to the pyridine family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields such as pharmaceuticals, agrochemicals, and material sciences. The molecule's structure is characterized by a pyridine ring with multiple substituents, including a bromomethyl group at position 2, a difluoromethyl group at position 5, a fluoro group at position 3, and a trifluoromethyl group at position 4. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and development. The presence of multiple fluorine atoms in this compound enhances its lipophilicity and stability, making it an attractive candidate for various biological assays. For instance, researchers have explored the potential of this compound as a building block for designing novel kinase inhibitors, which are crucial in the treatment of cancer and other diseases. The bromomethyl group at position 2 adds versatility to the molecule, enabling further functionalization through nucleophilic substitution reactions.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The trifluoromethyl group at position 4 imparts strong electron-withdrawing effects, which can enhance the herbicidal or pesticidal activity of the molecule. Recent experiments have demonstrated that this compound exhibits significant activity against various plant pathogens and insect pests, making it a potential candidate for developing eco-friendly agricultural chemicals.

The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Researchers have optimized these reaction conditions to achieve high yields and purity levels. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of the synthesized product.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under specific environmental conditions, such as UV light or microbial action, this compound undergoes hydrolysis or oxidative degradation, leading to the formation of less hazardous byproducts.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine represents a versatile platform for exploring new chemical entities with diverse applications. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool in contemporary research and development efforts across multiple disciplines.